Cas no 1306739-05-8 (2-Hydroxy-3-phenyl-4H-pyrimido1,2-apyrimidin-4-one)

• Product Name: 2-Hydroxy-3-phenyl-4H-pyrimido1,2-apyrimidin-4-one
• CAS No: 1306739-05-8
• MF: C₁₃H₉N₃O₂
• MW: 239.229462385178
• MDL: MFCD19103570
• CID: 4693419
• Update Time: 2025-06-08

2-Hydroxy-3-phenyl-4H-pyrimido1,2-apyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-phenyl-4H-pyrimido[1,2-a]pyrimidin-4-one
• STL361663
• T4820
• 2-hydroxy-3-phenyl-[1,3]diazino[1,2-a]pyrimidin-4-one
• 4H-pyrimido[1,2-a]pyrimidin-4-one, 2-hydroxy-3-phenyl-
• 2-Hydroxy-3-phenyl-4H-pyrimido1,2-apyrimidin-4-one

• MDL： MFCD19103570
• Inchi： 1S/C13H9N3O2/c17-11-10(9-5-2-1-3-6-9)12(18)16-8-4-7-14-13(16)15-11/h1-8,17H
• InChI Key： MXCFHMLWQVPGQX-UHFFFAOYSA-N
• SMILES： OC1=C(C(N2C=CC=NC2=N1)=O)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 496
• Topological Polar Surface Area: 65.3

2-Hydroxy-3-phenyl-4H-pyrimido1,2-apyrimidin-4-one Security Information

• HazardClass：IRRITANT

Additional information on 2-Hydroxy-3-phenyl-4H-pyrimido1,2-apyrimidin-4-one

Research Brief on 2-Hydroxy-3-phenyl-4H-pyrimido[1,2-a]pyrimidin-4-one (CAS: 1306739-05-8): Recent Advances and Applications

The compound 2-Hydroxy-3-phenyl-4H-pyrimido[1,2-a]pyrimidin-4-one (CAS: 1306739-05-8) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a versatile scaffold for drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. This research brief synthesizes the latest findings on this compound, highlighting its synthetic pathways, biological activities, and emerging applications in drug development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-Hydroxy-3-phenyl-4H-pyrimido[1,2-a]pyrimidin-4-one exhibits potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. The researchers utilized structure-activity relationship (SAR) analysis to optimize the compound's binding affinity, achieving nanomolar potency against CDK2 and CDK9. Molecular docking studies revealed that the hydroxyl and phenyl groups at positions 2 and 3, respectively, play a crucial role in forming hydrogen bonds and hydrophobic interactions with the kinase active site.

In addition to its kinase inhibitory properties, recent investigations have uncovered the compound's anti-inflammatory potential. A 2024 preprint in BioRxiv reported that 2-Hydroxy-3-phenyl-4H-pyrimido[1,2-a]pyrimidin-4-one significantly reduces the production of pro-inflammatory cytokines (e.g., TNF-α and IL-6) in macrophage models by modulating the NF-κB signaling pathway. These findings suggest its potential as a lead compound for treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic accessibility of 2-Hydroxy-3-phenyl-4H-pyrimido[1,2-a]pyrimidin-4-one has also been a focus of recent research. A novel one-pot synthesis method, published in Organic Letters (2023), employs a copper-catalyzed cascade reaction between 2-aminopyrimidines and β-keto esters, yielding the target compound with high efficiency (85% yield) and excellent purity. This advancement addresses previous challenges in scalability and cost-effectiveness, paving the way for large-scale production and further pharmacological evaluation.

Emerging applications of this compound extend beyond traditional small-molecule therapeutics. A groundbreaking 2024 study in ACS Chemical Biology explored its use as a chemical probe for studying protein-protein interactions (PPIs) in epigenetic regulation. The researchers demonstrated that derivatives of 2-Hydroxy-3-phenyl-4H-pyrimido[1,2-a]pyrimidin-4-one selectively disrupt the binding between bromodomain-containing proteins and acetylated histones, offering new tools for epigenetic drug discovery.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 2-Hydroxy-3-phenyl-4H-pyrimido[1,2-a]pyrimidin-4-one derivatives. Recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling studies indicate that while the compound exhibits favorable membrane permeability, its metabolic stability in liver microsomes requires further improvement. Ongoing research efforts are focused on structural modifications to enhance bioavailability while retaining target specificity.

In conclusion, 2-Hydroxy-3-phenyl-4H-pyrimido[1,2-a]pyrimidin-4-one (CAS: 1306739-05-8) represents a multifaceted scaffold with applications spanning oncology, immunology, and epigenetics. The compound's unique chemical features, combined with recent synthetic and biological breakthroughs, position it as a valuable asset in medicinal chemistry. Future research directions may include the development of targeted delivery systems and combination therapies to maximize its therapeutic potential while minimizing off-target effects.